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Compound of Interest

Compound Name: 1-Butylcyclohexanol

Cat. No.: B1329816

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers for 1-n-
butylcyclohexanol with a purity of 98%. Additionally, it outlines a detailed experimental protocol
for the quality control and purity determination of this compound, a critical aspect for its
application in research and development, including pharmaceutical synthesis.

Commercial Availability

1-n-Butylcyclohexanol (CAS No. 5445-30-7), a tertiary alcohol, is utilized as a solvent and an
intermediate in the synthesis of various organic compounds. Its purity is a critical parameter for
ensuring the desired reaction outcomes and minimizing by-product formation in sensitive
applications such as drug development. The following table summarizes the key information for
several commercial suppliers offering 1-n-butylcyclohexanol at 98% purity.
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Supplier

Product Name

Purity

Available
Quantities

Thermo Scientific

Chemicals (formerly

1-n-

Butylcyclohexanol,

>97.5% (GC)[1]

59, 25 g[1][7]

Alfa Aesar) 98%
1-n-
Fisher Scientific Butylcyclohexanol, 98%][3][4] 25 g[3]
98%
Matrix Scientific 1-Butylcyclohexanol 97% 19g,1049[2]
Atlantic Research
] 1-Butylcyclohexanol 95% 59[2]
Chemicals
AK Scientific 1-Butylcyclohexanol Not specified 19[2]
1-N- _ _
] N Various suppliers
ChemicalBook BUTYLCYCLOHEXA Not specified )
listed[5]
NOL
eMolecules (via Fisher -
L 1-Butylcyclohexanol Not specified 1 g[6]
Scientific)
Sigma-Aldrich 1-Butylcyclohexanol 95% Not specified[7]

Experimental Protocol: Purity Determination by Gas
Chromatography-Mass Spectrometry (GC-MS)

The purity of 1-n-butylcyclohexanol is most effectively determined using gas chromatography

(GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS). GC

separates volatile compounds based on their boiling points and interactions with the stationary

phase of the column, while the detector provides quantitative and, in the case of MS, structural

information. The following protocol is a general guideline for the purity analysis of 1-n-

butylcyclohexanol.

Objective: To determine the purity of a 1-n-butylcyclohexanol sample and identify any potential

impurities.
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Materials and Equipment:

1-n-butylcyclohexanol sample

e High-purity solvent (e.g., dichloromethane or ethyl acetate)

e Volumetric flasks and pipettes

e Autosampler vials with septa

o Gas chromatograph equipped with a mass spectrometer (GC-MS)

e A suitable capillary column (e.g., HP-5MS or equivalent non-polar column)
o High-purity helium carrier gas

Procedure:

e Sample Preparation:

[¢]

Accurately weigh approximately 10 mg of the 1-n-butylcyclohexanol sample.

[¢]

Dissolve the sample in a suitable high-purity solvent (e.g., dichloromethane or ethyl
acetate) in a 10 mL volumetric flask.

[¢]

Ensure the final concentration is approximately 1 mg/mL.[8]

[e]

Transfer an aliquot of the prepared sample solution into an autosampler vial.

e GC-MS Instrumentation and Conditions (Example):

[¢]

Injection Volume: 1 pL

[e]

Inlet Temperature: 250 °C

[e]

Split Ratio: 50:1 (can be adjusted based on sample concentration)

Carrier Gas: Helium at a constant flow rate of 1 mL/min

o
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o Oven Temperature Program:
» [nitial temperature: 50 °C, hold for 2 minutes
» Ramp: Increase temperature at a rate of 10 °C/min to 250 °C
» Final hold: Hold at 250 °C for 5 minutes

o MS Transfer Line Temperature: 280 °C

o lon Source Temperature: 230 °C

o Mass Range: m/z 40-400

» Data Acquisition and Analysis:

[¢]

Inject the prepared sample into the GC-MS system.
o Acquire the total ion chromatogram (TIC).

o Integrate the peak areas of all components in the chromatogram, excluding the solvent
peak.

o Calculate the percentage purity of 1-n-butylcyclohexanol using the area percent method:

» % Purity = (Peak Area of 1-n-butylcyclohexanol / Total Peak Area of all components) x
100

o Identify any impurity peaks by comparing their mass spectra with a spectral library (e.g.,
NIST).

Visualizations
Experimental Workflow for GC-MS Purity Analysis

The following diagram illustrates the logical steps involved in determining the purity of a 1-n-
butylcyclohexanol sample using GC-MS.
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Sample Preparation GC-MS Analysis
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Click to download full resolution via product page

Caption: Workflow for GC-MS purity analysis of 1-n-butylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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